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Compound of Interest

Compound Name: trans-Caffeoyl-6-O-D-gluconic acid

Cat. No.: B13733806 Get Quote

Essential Safety and Handling Guide for trans-
Caffeoyl-6-O-D-gluconic acid
This guide provides crucial safety and logistical information for the handling of trans-Caffeoyl-
6-O-D-gluconic acid in a laboratory setting. Given that a specific Safety Data Sheet (SDS) for

this compound is not readily available, the following recommendations are based on the

hazardous properties of structurally similar compounds, such as other caffeic acid derivatives

and gluconic acid. It is imperative to handle this chemical with caution, assuming it may present

similar hazards.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on data from related compounds, trans-Caffeoyl-6-O-D-gluconic acid should be

treated as a potential irritant to the skin, eyes, and respiratory system. The recommended

Personal Protective Equipment (PPE) is detailed below.
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PPE Category Specification Rationale

Eye Protection
Tightly fitting safety goggles or

a face shield.

To protect against potential

splashes that could cause

serious eye irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

To prevent skin contact which

may lead to irritation.[3][4]

Body Protection A standard laboratory coat.
To protect skin from accidental

spills and contamination.[1][5]

Respiratory Protection

Use in a well-ventilated area. A

dust mask (e.g., N95) or

respirator may be necessary if

dust is generated.[1]

To prevent inhalation of dust or

aerosols that may cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is critical for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation and Engineering Controls:

Ventilation: All work with trans-Caffeoyl-6-O-D-gluconic acid should be conducted in a

well-ventilated area. For procedures that may generate dust or aerosols, a certified chemical

fume hood is recommended.

Pre-use Inspection: Before handling, inspect the container for any signs of damage or leaks.

PPE Donning: Ensure all required personal protective equipment is correctly worn before

commencing any work.

2. Handling the Compound:

Weighing: To minimize dust generation, weigh the solid compound in a weighing boat or

within an enclosed balance.
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Dissolving: When preparing solutions, slowly add the solvent to the pre-weighed compound

to prevent splashing.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[6]

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[7]

Emergency Procedures
In the event of an exposure or spill, follow these immediate actions:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes.[2] If contact lenses are

present, remove them if it is easy to do so. Continue rinsing.[2] Seek medical attention if

irritation persists.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Spill: For small spills, absorb the material with an inert substance (e.g., vermiculite, sand)

and place it in a sealed container for disposal.[5] Ensure the area is well-ventilated.[1]

Prevent the chemical from entering drains.[1]

Disposal Plan
Proper disposal of trans-Caffeoyl-6-O-D-gluconic acid and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Classification: Dispose of trans-Caffeoyl-6-O-D-gluconic acid and any

contaminated materials, including gloves and weighing papers, as hazardous waste.[1]

Containerization: Collect all waste in a clearly labeled, sealed container.

Regulatory Compliance: Dispose of the waste in accordance with all applicable local, state,

and federal regulations. Consult your institution's environmental health and safety

department for specific guidance.
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Diagram of Safe Handling Workflow

Workflow for Safe Handling of trans-Caffeoyl-6-O-D-gluconic acid
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Caption: A workflow diagram outlining the key steps for the safe handling of chemical

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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